Cas no 80067-83-0 (1-Propanone, 1,1'-(methylenedi-4,1-phenylene)bis[2-methyl-)

• Product name: 1-Propanone, 1,1'-(methylenedi-4,1-phenylene)bis[2-methyl-
• CAS No: 80067-83-0
• MF: C₂₁H₂₄O₂
• MW: 308.414
• CID: 4192779
• PubChem ID: 22019763

1-Propanone, 1,1'-(methylenedi-4,1-phenylene)bis[2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1,1'-(methylenedi-4,1-phenylene)bis[2-methyl-
• 2-methyl-1-(4-{[4-(2-methylpropanoyl)phenyl]methyl}phenyl)propan-1-one
• 1-Propanone, 1,1'-(methylenedi-4,1-phenylene)bis[2-methyl- (9CI)
• 80067-83-0
• SCHEMBL480603
• 1-Propanone, 1,1a(2)-(methylenedi-4,1-phenylene)bis[2-methyl-
• DTXSID201191959
• 1-Propanone, 1,1'-(methylenedi-4,1-phenylene)bis(2-methyl-

• Inchi： InChI=1S/C21H24O2/c1-14(2)20(22)18-9-5-16(6-10-18)13-17-7-11-19(12-8-17)21(23)15(3)4/h5-12,14-15H,13H2,1-4H3
• InChI Key： ZWAPSGLDBQMYQR-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 308.177630004Da
• Monoisotopic Mass: 308.177630004Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 34.1Ų